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Compound of Interest

Compound Name: Loxtidine

Cat. No.: B1674589 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial operational and logistical guidance for the proper disposal of

Loxtidine, a discontinued investigational drug. Due to its classification as a potential

carcinogen, stringent adherence to these procedures is necessary to ensure personnel safety

and environmental protection.

Loxtidine: Chemical and Safety Profile
Loxtidine, also known as Lavoltidine, is a potent and selective H2-receptor antagonist.[1][2] Its

development was halted due to findings that it induced gastric carcinoid tumors in rodent

studies.[1] Consequently, Loxtidine must be handled as a potential human carcinogen. A

specific Safety Data Sheet (SDS) for Loxtidine is not readily available; therefore, disposal

procedures should align with those for carcinogenic and hazardous research chemicals.

Table 1: Chemical and Physical Properties of Loxtidine
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Property Value

IUPAC Name

[1-methyl-5-[3-[3-(piperidin-1-

ylmethyl)phenoxy]propylamino]-1,2,4-triazol-3-

yl]methanol[2]

Molecular Formula C₁₉H₂₉N₅O₂[2]

Molar Mass 359.474 g·mol⁻¹[1]

CAS Number 76956-02-0[2]

Personnel Protective Equipment (PPE)
Given the potential carcinogenic nature of Loxtidine, all personnel handling the compound,

including for disposal, must wear the following PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Chemical safety goggles.

Lab Coat: A dedicated lab coat, preferably disposable.

Respiratory Protection: A NIOSH-approved respirator may be necessary if there is a risk of

aerosolization.

Step-by-Step Disposal Protocol
The disposal of Loxtidine and any materials contaminated with it must be managed as

hazardous chemical waste.

Step 1: Waste Segregation and Collection

Do not dispose of Loxtidine down the drain or in regular trash.[3]

Collect all Loxtidine waste, including pure compound, solutions, and contaminated labware

(e.g., vials, pipette tips, gloves), in a designated, compatible, and clearly labeled hazardous

waste container.[4][5]
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The container should be made of a material compatible with Loxtidine and any solvents

used. It must have a secure, tight-fitting lid.[4]

Step 2: Labeling of Hazardous Waste

Obtain official hazardous waste labels from your institution's Environmental Health and

Safety (EHS) department.[4]

Affix the label to the waste container and fill it out completely and legibly. The label must

include:

The words "Hazardous Waste"

The full chemical name: "Loxtidine" (avoiding abbreviations)

The concentration and quantity of the waste

The name and contact information of the Principal Investigator or responsible person

The accumulation start date

Step 3: Storage of Hazardous Waste

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) that is

under the control of the laboratory that generated the waste.[4]

The SAA should be in a secure, well-ventilated area, away from general laboratory traffic.

Ensure that Loxtidine waste is not stored with incompatible chemicals.

Step 4: Arranging for Disposal

Once the waste container is full or you are ready to dispose of it, contact your institution's

EHS department to arrange for a pickup.[4]

Follow your institution's specific procedures for requesting a hazardous waste collection.
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The EHS department will coordinate with a licensed hazardous waste contractor for the final

disposal, which is typically high-temperature incineration.[3][6][7]

Decontamination of Surfaces and Equipment
Any surfaces or non-disposable equipment that come into contact with Loxtidine should be

decontaminated.

Use a suitable solvent or cleaning agent that is known to be effective for similar compounds.

Consult with your EHS department for recommended decontamination procedures.

Collect all materials used for decontamination (e.g., wipes, absorbent pads) as hazardous

waste.

Experimental Protocols
As this document pertains to the disposal of Loxtidine, detailed experimental protocols for its

use are not applicable. The primary protocol is the step-by-step disposal procedure outlined

above.

Logical Workflow for Loxtidine Disposal
The following diagram illustrates the decision-making and operational flow for the proper

disposal of Loxtidine.
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Caption: Workflow for the safe disposal of Loxtidine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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